Cas no 51699-47-9 (1,3-Propanediol, 1-(3-fluorophenyl)-)

• Product Name: 1,3-Propanediol, 1-(3-fluorophenyl)-
• CAS No: 51699-47-9
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 361622
• PubChem ID: 24776823
• Update Time: 2025-04-19

1,3-Propanediol, 1-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(3-fluorophenyl)-
• 1-(3-fluorophenyl)propane-1,3-diol
• DTXSID70647269
• SCHEMBL3175425
• (S)-1-(3-Fluorophenyl)-1,3-propanediol
• SY348545
• 51699-47-9

• Inchi： 1S/C9H11FO2/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,11-12H,4-5H2
• InChI Key： NNSRZZIDIQCCOS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCO)O

Computed Properties

• Exact Mass: 170.07433
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46